Cas no 89277-99-6 (Benzeneacetonitrile,2-chloro-4-nitro-)
Benzeneacetonitrile, 2-chloro-4-nitro- is a nitrile-substituted aromatic compound featuring both chloro and nitro functional groups. Its molecular structure, characterized by the electron-withdrawing nitro group at the para position and the chloro substituent at the ortho position, makes it a valuable intermediate in organic synthesis. The compound is particularly useful in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals due to its reactivity in nucleophilic substitution and condensation reactions. Its high purity and stability under controlled conditions ensure consistent performance in synthetic applications. The presence of multiple functional groups also allows for further derivatization, enhancing its utility in complex chemical transformations.
89277-99-6 structure
Product Name:Benzeneacetonitrile,2-chloro-4-nitro-
CAS No:89277-99-6
MF:C8H5ClN2O2
MW:196.590500593185
MDL:MFCD00024318
CID:720735
PubChem ID:3576104
Update Time:2025-05-27
Benzeneacetonitrile,2-chloro-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,2-chloro-4-nitro-
- (2-CHLORO-4-NITROPHENYL)-ACETONITRILE
- 2-(2-chloro-4-nitrophenyl)acetonitrile
- (2-Chloro-4-nitrophenyl)acetonitrile
- Benzeneacetonitrile,2-chloro-4-nitro
- SCHEMBL2816576
- AKOS011242323
- DB-057123
- (2-chloro-4-nitro-phenyl)-acetonitrile
- WLCJERYAJOGPSV-UHFFFAOYSA-N
- AB01437
- C90563
- DTXSID80393801
- 89277-99-6
- CS-0330507
-
- MDL： MFCD00024318
- Inchi： 1S/C8H5ClN2O2/c9-8-5-7(11(12)13)2-1-6(8)3-4-10/h1-2,5H,3H2
- InChI Key： WLCJERYAJOGPSV-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1CC#N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 196.00400
- Monoisotopic Mass: 196.0039551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- PSA: 69.61000
- LogP: 2.83748
Benzeneacetonitrile,2-chloro-4-nitro- Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzeneacetonitrile,2-chloro-4-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1234127-100mg |
2-(2-Chloro-4-nitrophenyl)acetonitrile |
89277-99-6 | 80% | 100mg |
$915 | 2023-09-01 | |
| Cooke Chemical | BD8586347-1g |
2-(2-Chloro-4-nitrophenyl)acetonitrile |
89277-99-6 | 95+% | 1g |
RMB 1960.00 | 2025-02-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1401177-1g |
2-(2-Chloro-4-nitrophenyl)acetonitrile |
89277-99-6 | 95+% | 1g |
￥3675.00 | 2024-04-26 | |
| eNovation Chemicals LLC | Y1234127-100mg |
2-(2-Chloro-4-nitrophenyl)acetonitrile |
89277-99-6 | 80% | 100mg |
$140 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1234127-250mg |
2-(2-Chloro-4-nitrophenyl)acetonitrile |
89277-99-6 | 80% | 250mg |
$175 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1234127-1g |
2-(2-Chloro-4-nitrophenyl)acetonitrile |
89277-99-6 | 80% | 1g |
$430 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1234127-100mg |
2-(2-Chloro-4-nitrophenyl)acetonitrile |
89277-99-6 | 80% | 100mg |
$140 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1234127-250mg |
2-(2-Chloro-4-nitrophenyl)acetonitrile |
89277-99-6 | 80% | 250mg |
$175 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1234127-1g |
2-(2-Chloro-4-nitrophenyl)acetonitrile |
89277-99-6 | 80% | 1g |
$430 | 2025-02-26 |
Benzeneacetonitrile,2-chloro-4-nitro- Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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